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Compound of Interest

2-(Trifluoromethyl)phenacyl!
Compound Name:
bromide

cat. No.: B1306062

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Trifluoromethyl)phenacyl
bromide, a fluorinated organic compound with significant potential in synthetic chemistry and
drug discovery. The presence of the trifluoromethyl group can enhance the biological activity
and metabolic stability of parent molecules, making this compound a valuable building block for
medicinal chemistry. This document outlines its chemical properties, safety data, and synthetic
applications.

Chemical and Physical Properties

2-(Trifluoromethyl)phenacyl bromide, also known as 2-bromo-1-[2-
(trifluoromethyl)phenyllethanone, is a reactive organic halide.[1][2] The key physical and
chemical properties are summarized below.
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Property Value Source
CAS Number 54109-16-9 [3]
Molecular Formula CoHeBrFsO
Molecular Weight 267.04 g/mol [3]
Liquid or powder to lump to
Appearance _
clear liquid
White or Colorless to Light
Color ) [3]
yellow to Light orange
Melting Point 28-30 °C [3]
Boiling Point 52 °C at 0.03 mmHg [3]
Density 1.592 + 0.06 g/cm3 (at 20 °C) [3]
Flash Point 109.7 £ 27.3°C [3]
Solubility Slightly soluble in water. [3]

Storage Temperature

2-8 °C under inert gas

(Nitrogen or Argon)

[3]

Safety Data Sheet

A comprehensive Safety Data Sheet (SDS) for 2-(Trifluoromethyl)phenacyl bromide is not

readily available. However, based on the SDS for structurally similar compounds such as 4-

Fluoro-2-(trifluoromethyl)phenacyl bromide and general phenacyl bromides, the following

hazards and precautions should be considered. Phenacyl bromides are known lachrymators

and should be handled with extreme care.

Hazard Identification
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Hazard Class

GHS Classification (Inferred)

Acute Toxicity (Oral)

Category 4: Harmful if swallowed.

Skin Corrosion/Irritation

Category 1B: Causes severe skin burns and eye

damage.

Serious Eye Damage/Irritation

Category 1: Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure)

Category 3: May cause respiratory irritation.

Note: This classification is inferred from related compounds and should be used for guidance

only. A formal hazard assessment should be conducted before use.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If not breathing, give
artificial respiration. Get immediate medical

advice/attention.

Skin Contact

Wash with plenty of soap and water. Remove
contaminated clothing and shoes. Get

immediate medical advice/attention.

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get

immediate medical advice/attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion . . . .
mouth out with water. Get immediate medical
advice/attention.

Handling and Storage
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Recommendation

Handling

Do not handle until all safety precautions have
been read and understood. Ensure good
ventilation of the work station. Do not breathe
fumes, mist, spray, or vapors. Wear personal
protective equipment. Avoid contact with skin

and eyes.

Storage

Keep container closed when not in use. Store in
a cool, dry, well-ventilated area. Keep contents
under an inert gas. Store at 2-8 °C in an
explosion-proof refrigerator. The compound may

be light-sensitive.

Incompatible Materials

Strong bases, Strong oxidizing agents.

Personal Protective Equipment

Specification

Eye/Face Protection

Chemical goggles or safety glasses. Face
shield.

Hand Protection

Protective gloves (e.g., nitrile rubber).

Skin and Body Protection

Wear suitable protective clothing.

Respiratory Protection

In case of inadequate ventilation, wear

respiratory protection.

Experimental Protocols

Synthesis of 2-(Trifluoromethyl)phenacyl bromide

A common method for the synthesis of phenacyl bromides is the bromination of the

corresponding acetophenone. The following is a general protocol adapted from procedures for

similar compounds.
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Dissolution: Dissolve 2'-(Trifluoromethyl)acetophenone (1 equivalent) in a suitable solvent
such as acetic acid or carbon tetrachloride in a round-bottom flask equipped with a magnetic
stirrer and a dropping funnel.

Bromination: Prepare a solution of bromine (1.05 equivalents) in the same solvent. Add the
bromine solution dropwise to the stirred solution of the acetophenone at a controlled
temperature (typically 0-10 °C) to prevent side reactions.

Reaction Monitoring: Stir the reaction mixture for several hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, pour the mixture onto ice water. Extract the product
with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic layer with water and then with a saturated sodium bicarbonate
solution to remove any remaining acid. Dry the organic layer over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Final Purification: The crude product can be further purified by recrystallization or column
chromatography to obtain pure 2-(Trifluoromethyl)phenacyl bromide.
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Synthesis Workflow

s o
;
(Dissolve in Acetic Acid)
;
Gdd Bromine Solution (Br2) at 0-10°C)
;
(Stir and Monitor by TLC)
;
(Quench with Ice Water & Extract)
;
(Wash, Dry, and Concentrate)
;
P e
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General Reactivity Pathway

C\Iucleophile (e.g., R-NH2, R-SH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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